BE“GHE Foundational & Exploratory

Check Availability & Pricing

1,2-Diamino-4,5-difluorobenzene molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Diamino-4,5-difluorobenzene

Cat. No.: B1301191

Core Technical Data: 1,2-Diamino-4,5-
difluorobenzene

This document provides the fundamental chemical properties of 1,2-Diamino-4,5-
difluorobenzene, a key building block in various research and development applications. The
information is presented for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

1,2-Diamino-4,5-difluorobenzene, also known as 4,5-Difluoro-1,2-phenylenediamine, is a
substituted aromatic amine.[1][2] Its core structure consists of a benzene ring with two adjacent
amino groups and two adjacent fluorine atoms.

A comprehensive summary of its key identifiers and physicochemical properties is provided in
the table below for quick reference and comparison.
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Identifier Value

Molecular Formula CeHeF2N2[1][2][3]

Molecular Weight 144.12 g/mol [1][2][3]

CAS Number 76179-40-3[1][2][4]

IUPAC Name 4,5-difluorobenzene-1,2-diamine[1]

Synonyms 4,5—Dif|uoro—lj2—p.henylenediamine, 4,5-Difluoro-
o-phenylenediamine[1][4][5]

Melting Point 129-134 °CJ[2]

InChl Key PPWRHKISAQTCCG-UHFFFAOY SA-N[1][5]

SMILES C1=C(C(=CC(=C1F)F)N)N[1]

Disclaimer: This document provides a concise summary of the molecular weight and formula
for 1,2-Diamino-4,5-difluorobenzene. The generation of an in-depth technical guide, including
experimental protocols and signaling pathway diagrams, is beyond the scope of this response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2-Diamino-4,5-difluorobenzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301191#1-2-diamino-4-5-difluorobenzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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